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Compound of Interest

Compound Name: 6-Bromohexyl 2-hexyldecanoate

Cat. No.: B15139780

An In-depth Technical Guide to 6-Bromohexyl 2-hexyldecanoate

This guide provides core technical specifications for 6-Bromohexyl 2-hexyldecanoate, a lipid
compound utilized in the development of lipid nanoparticles and other nanomaterials.[1][2] The
information is intended for researchers, scientists, and professionals in the field of drug
development and materials science.

Molecular Properties

The fundamental molecular characteristics of 6-Bromohexyl 2-hexyldecanoate are
summarized in the table below. These values are derived from theoretical calculations and
have been consistently reported across various chemical suppliers.

Property Value References
Chemical Formula C22H43Br0O2 [L121314151161 71
Molecular Weight ~419.49 g/mol [3][6]

Exact Mass 418.2446 u [3]

CAS Number 2644752-91-8 [11[2]13][4]

Structural Information
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6-Bromohexyl 2-hexyldecanoate is an ester composed of a 2-hexyldecanoic acid moiety and
a 6-bromohexanol moiety. The terminal bromide atom is a key functional group that allows for
further chemical modifications, making it a valuable component in the synthesis of more
complex lipid structures for applications such as lipid nanoparticle formation.[2][3]
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Caption: Logical relationship of the constituent parts of 6-Bromohexyl 2-hexyldecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Bromohexyl 2-hexyldecanoate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139780#6-bromohexyl-2-hexyldecanoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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